N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O3/c1-2-27-19-11-4-3-10-18(19)23-20(25)17-9-6-12-24(21(17)26)14-15-7-5-8-16(22)13-15/h3-13H,2,14H2,1H3,(H,23,25)
• InChI Key: AYYWBWZZKMFBCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O3
• Molecular Weight: 366.4 g/mol

Description

N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that belongs to the family of dihydropyridine derivatives. It has been extensively studied in scientific research due to its potential applications in various fields such as medicine and pharmacology.

Scientific Research Applications

Analytical and Detection Methods

The development of analytical methods for determining the antioxidant activity of compounds showcases the importance of precise measurement techniques in evaluating the efficacy of various substances in food engineering, medicine, and pharmacy. These methods, such as the Oxygen Radical Absorption Capacity (ORAC) and the Ferric Reducing Antioxidant Power (FRAP) tests, rely on spectrophotometry and can be crucial in assessing the antioxidant capacity of complex samples, including potentially "N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" (I. Munteanu, C. Apetrei, 2021).

Environmental Toxicology and Remediation

Research on the chronic ecotoxicity of compounds like nonylphenol ethoxylates highlights the significance of understanding the environmental impact of synthetic chemicals. This area of study involves evaluating the persistence and bioaccumulation potential of pollutants, as well as their toxic effects on aquatic life. Similar methodologies could be applied to study the environmental behavior and remediation strategies for "N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" (C. Staples, E. Mihaich, J. P. Carbone, K. Woodburn, G. Klečka, 2004).

Advanced Oxidation Processes

The degradation of pharmaceuticals like acetaminophen by advanced oxidation processes (AOPs) is crucial for mitigating the impact of persistent organic pollutants in aquatic environments. These processes involve generating reactive species that can effectively break down complex organic molecules, offering a potential approach for the degradation of "N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" (Mohammad Qutob, M. Hussein, K. Alamry, M. Rafatullah, 2022).

Photocatalytic Degradation

Investigating the removal of sulfamethoxazole from aqueous solutions through cleaner techniques like photocatalytic degradation highlights the importance of developing sustainable and efficient methods for the treatment of water contaminated with pharmaceuticals and personal care products. This research avenue might be relevant for exploring the photocatalytic degradation capabilities of "N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" under various conditions (G. Prasannamedha, P. S. Kumar, 2020).